4-((2-phenyl-1H-imidazol-1-yl)methyl)-N-(thiophen-2-yl)piperidine-1-carboxamide

• IUPAC Name: 4-[(2-phenylimidazol-1-yl)methyl]-N-thiophen-2-ylpiperidine-1-carboxamide
• InChI: InChI=1S/C20H22N4OS/c25-20(22-18-7-4-14-26-18)23-11-8-16(9-12-23)15-24-13-10-21-19(24)17-5-2-1-3-6-17/h1-7,10,13-14,16H,8-9,11-12,15H2,(H,22,25)
• InChI Key: UYLUDCIYYGYVFM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C=CN=C2C3=CC=CC=C3)C(=O)NC4=CC=CS4
• Molecular Formula: C20H22N4OS
• Molecular Weight: 366.5 g/mol

Description

4-((2-phenyl-1H-imidazol-1-yl)methyl)-N-(thiophen-2-yl)piperidine-1-carboxamide, also known as PTIO, is a chemical compound that has gained significant attention in scientific research due to its unique properties. PTIO is a nitric oxide (NO) scavenger that is commonly used in the study of NO signaling pathways. In

Scientific Research Applications

Conformational Analysis and Receptor Antagonist Activities

• H3-receptor Antagonists: A study on thioperamide, a compound with a somewhat related structure, discusses its conformational flexibility and potential as an H3-receptor antagonist. The research provides insights into the design of new H3-receptor antagonists using structural templates similar to thioperamide, highlighting the importance of molecular mechanics and conformational analysis in developing therapeutics P. Plazzi et al., 1997.

Synthesis and Characterization of Substituted Compounds

• Synthesis of Substituted Imidazolones: Research on the preparation of carboxamides and their subsequent transformation into imidazol-5-ones discusses innovative synthesis routes. This work underscores the versatility of imidazole derivatives in chemical synthesis and their potential for creating new compounds with significant biological activities M. Sedlák et al., 2008.

Antimicrobial and Antiviral Activities

• Antimycobacterial Activity: Novel imidazo[1,2-a]pyridine-3-carboxamide derivatives were designed and synthesized, showing considerable activity against drug-sensitive and resistant Mycobacterium tuberculosis strains. This study demonstrates the antimicrobial potential of imidazole derivatives, suggesting their use in treating tuberculosis Kai Lv et al., 2017.

Novel Synthesis Approaches and Chemical Properties

• One-Pot Synthesis of Imidazo[1,5-a]pyridines: Demonstrating a one-pot synthesis approach starting from carboxylic acids, this study highlights innovative methods in organic synthesis, allowing for the introduction of various substituents and showcasing the chemical versatility of imidazole and pyridine derivatives J. Crawforth, Melissa Paoletti, 2009.